2,8-Dibromooxanthrene

• IUPAC Name: 2,8-dibromodibenzo-p-dioxin
• InChI: InChI=1S/C12H6Br2O2/c13-7-1-3-9-11(5-7)16-12-6-8(14)2-4-10(12)15-9/h1-6H
• InChI Key: DSECKYFAHOXKDM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1Br)OC3=C(O2)C=CC(=C3)Br
• Molecular Formula: C12H6Br2O2
• DSSTOX Substance ID: DTXSID20147360
• Molecular Weight: 341.98 g/mol
• CAS No.: 105836-96-2

Description

2,8-Dibromooxanthrene (IUPAC name: 2,8-Dibromo-6H,12H-6,12-epoxydibenzo[b,f][1,5]dioxocine) is a brominated polycyclic aromatic compound featuring a central oxanthrene backbone with two bromine substituents at the 2- and 8-positions. Its structure consists of fused benzene rings bridged by oxygen atoms, forming a rigid, planar framework. The compound was synthesized via a multi-step reaction involving epoxidation and bromination, with its crystal structure confirmed by X-ray diffraction (XRD) analysis . Key structural parameters include a bridge C–O bond length of 1.425 Å, bridge O–C–O angles of 112.1°, and an average interplanar angle of 5.2° between aromatic rings, highlighting its strained yet stable geometry .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2,8-Dibromooxanthrene typically involves the bromination of oxanthrene. One common method includes dissolving oxanthrene in benzene and adding bromine to the solution. The reaction proceeds to yield 2,8-Dibromooxanthrene, which is then purified through crystallization .

Industrial Production Methods: While specific industrial production methods for 2,8-Dibromooxanthrene are not extensively documented, the general approach involves large-scale bromination reactions under controlled conditions to ensure high yield and purity. The use of solvents like benzene and the careful addition of bromine are critical to the process.

Chemical Reactions Analysis

Types of Reactions: 2,8-Dibromooxanthrene undergoes various chemical reactions, including:

Substitution Reactions: The bromine atoms can be substituted by other groups under appropriate conditions.

Oxidation and Reduction Reactions: These reactions can modify the oxanthrene core, potentially leading to different derivatives.

Common Reagents and Conditions:

Substitution Reactions: Typically involve nucleophiles such as amines or thiols.

Oxidation Reactions: Often use oxidizing agents like potassium permanganate or chromium trioxide.

Reduction Reactions: Can be carried out using reducing agents like lithium aluminum hydride.

Major Products Formed: The major products depend on the specific reactions and conditions used. For example, substitution reactions can yield various substituted oxanthrene derivatives, while oxidation and reduction reactions can lead to different oxidized or reduced forms of the compound.

Scientific Research Applications

2,8-Dibromooxanthrene has several applications in scientific research:

Organic Optoelectronics: It is used in the development of organic light-emitting diodes (OLEDs) and organic solar cells due to its fluorescent properties.

Photosensitive Materials: The compound can be used as a photosensitive material to enhance photoelectric conversion efficiency.

Fluorescent Dyes: Its fluorescent properties make it useful as a dye in various biological and chemical assays.

Mechanism of Action

The mechanism by which 2,8-Dibromooxanthrene exerts its effects is primarily related to its ability to interact with light. Its molecular structure allows it to absorb and emit light, making it useful in optoelectronic applications. The specific molecular targets and pathways involved depend on the context of its use, such as in OLEDs or as a fluorescent dye.

Comparison with Similar Compounds

Table 1: Structural and Molecular Parameters

Compound	Molecular Formula	Molecular Weight (g/mol)	Substituent Positions	Key Structural Features
2,8-Dibromooxanthrene	C₁₆H₁₀Br₂O₂	396.06	2,8	Epoxide oxygen bridge, planar fused rings
1,5-Dibromoanthracene	C₁₄H₈Br₂	336.02	1,5	Linear anthracene backbone, no oxygen bridges
1,8-Dibromoanthracene	C₁₄H₈Br₂	336.02	1,8	Anthracene core with adjacent bromine atoms
3,6-Dibromophenanthrene	C₁₄H₈Br₂	336.02	3,6	Phenanthrene backbone, angular substitution

Key Observations :

• Oxygen Bridges : Unlike anthracene or phenanthrene derivatives, 2,8-Dibromooxanthrene incorporates oxygen atoms in its epoxide bridge, reducing aromaticity but enhancing electronic polarization .
• Substituent Positions : The 2,8-dibromo substitution in oxanthrene creates a symmetrical electronic environment, whereas 1,5- and 1,8-dibromoanthracenes exhibit asymmetric charge distribution due to adjacent or distant bromine placement .

Critical Differences :

• Dibromoanthracenes require stringent PPE (e.g., face shields, EN 166-compliant goggles) due to acute irritation risks, whereas 2,8-Dibromooxanthrene’s hazards are less documented but presumed analogous .

Electronic and Physicochemical Properties

• Polarity: The epoxide group in 2,8-Dibromooxanthrene increases dipole moment compared to non-oxygenated analogs, influencing solubility in polar solvents .
• Crystallinity: XRD data for 2,8-Dibromooxanthrene reveal a tightly packed monoclinic lattice, contrasting with the triclinic systems of dibromoanthracenes .